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Synthesis of Ethynylferrocene

The synthesis is a two-step procedure beginning with acetylferrocene. The first step forms a key

intermediate, (2-formyl-1-chlorovinyl)ferrocene, which then undergoes a base-mediated elimination to yield

ethynylferrocene [1].
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Synthesis workflow for ethynylferrocene [1]

Detailed Experimental Protocol [1]:

e Step 1 - Vilsmeier Reaction: A mixture of acetylferrocene (22.8 g, 0.1 mol) in N,N-
Dimethylformamide (DMF, 25 mL) under argon at 0°C. A complex formed from DMF (25 mL) and
phosphorus oxychloride (POCIs, 25 mL) is added dropwise. The reaction is stirred at 0°C for 2 hours,
turning a deep blue color. Neutralization with sodium acetate trihydrate (116 g) and water (10 mL)

yields the deep purple crystalline intermediate.
e Step 2 - Elimination: The intermediate (26.0 g, 95.0 mmol) is refluxed in anhydrous 1,4-dioxane (300

mL). A boiling 1N sodium hydroxide solution (250 mL) is added rapidly, and reflux continues for 25

minutes. The product is isolated by pouring onto ice, neutralization with 1N HCI, and extraction with

hexane.

e Purification and Yield: The crude product is purified by flash chromatography (silica gel, hexane

eluent) to afford pure ethynylferrocene as an orange solid in 74-75% yield with a melting point of

53°C [1].

Spectroscopic Data for Structure Elucidation

The structure of ethynylferrocene and its precursor is confirmed through comprehensive spectroscopic

analysis. Key data is summarized in the table below [1].

Compound 'H NMR (0 in ppm) “CNMR (3 in IR (cm™?)
ppm)
Acetylferrocene 2.25 (s, 3H, CHs), 4.08 (s, 26.9 (CH3), 3100, 1675 (C=0) [1]
(Precursor) 5H, CsHs), 4.30 (s, 2H, 69.2, 69.5,
CsHa), 4.61 (s, 2H, CsHa) 71.8, 79.3
[1] (CsHs & CsHa),
200.1 (C=0) [1]
(2-Formyl-1- 4.24 (s, 5H, CsHs), 4.57 (s, Notreportedin 2851, 1671 (C=0) [1]

chlorovinyl)ferrocene
(Intermediate)

2H, CsHa), 4.75 (s, 2H,
CsHa), 6.40 (d, 1H, J=6.7
Hz, =CH), 10.09 (d, 1H,
J=6.7 Hz, CHO) [1]
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. C NMR (6 in
Compound 'H NMR (0 in ppm) ) IR (cm™?)
pPpm

Ethynylferrocene (Final 4.16 (s, 5H, CsHs), 4.20 (s, Notreportedin ~ ~3300 (=C-H stretch),

Product) 2H, CsHa), 4.50 (s, 2H, search results ~2100 (C=C stretch).
CsHa). The terminal alkyne Exact values not listed,
proton (C=CH) is not but these are
explicitly listed but is characteristic peaks. [1]

expected around ~3.0 ppm.

[1]

Spectroscopic TechniqueKey Structural Information Provided:H NMRContirms the integrity of (Cp)rings and pattern on Cpring, The absence of the acetyl methyl peak confirms conversion.IR SpectroscopyTracks the disappearance of the carbonyl (C=0) stretch and appearance of the alkyne (C=C-H) stretches, confirming the functional group transfor
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Role of key spectroscopic techniques in structure elucidation [1]

Applications and Context of Ferrocene Derivatives

Ethynylferrocene is part of a broader class of ferrocene derivatives with significant applications, particularly

in medicinal chemistry.

e Anticancer Agents: Ferrocene hybrids, such as ferrocifens (ferrocene-tamoxifen hybrids), show
promising activity against drug-resistant cancers by producing reactive oxygen species (ROS) via
Fenton catalysis [2] [3].

e Antimalarial Drugs: Ferroquine, a ferrocene-chloroquine hybrid, is active against chloroquine-
resistant malaria strains and has progressed to Phase llb clinical trials [2].

¢ Versatile Pharmacophores: Research explores hybrids combining ferrocene with artemisinin,
chalcones, coumarins, and other fragments to develop new anticancer and antimicrobial agents [4]

[3].

The structure and properties of the parent molecule, ferrocene, are foundational. It is an orange, stable
organometallic compound with a sandwich structure where an iron ion is located between two
cyclopentadienyl rings [5]. Its aromatic character allows for electrophilic substitution reactions like Friedel-

Crafts acylation, which is the starting point for synthesizing ethynylferrocene [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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